Cas no 61622-34-2 (Cefotiam)

Cefotiam Properties

Names and Identifiers

• Cefotiam
• (6r-trans)--oxo
• )acetyl)amino)-3-(((1-(2-(dimethylamino)ethyl)-1h-tetrazol-5-yl)thio)methyl)-8
• cgp14221e
• 8-[2-(2-amino-1,3-thiazol-4-yl)acetyl]amino-4-[[1-(2-dimethylaminoethyl)tetrazol-5-yl]sulfanylmethyl]-7-oxo-2-thia-6-azabicyclo[4.2.0]oct-4-ene-5-carboxylic acid
• CEFOTIAM HCL
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-[2-(dimethylamino)ethyl]-1H-tetrazol-5-yl]thio]methyl]-8-oxo-, (6R,7R)-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-[2-(dimethylamino)ethyl]-1H-tetrazol-5-yl]thio]methyl]-8-oxo-, (6R-trans)-
• (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)acetyl]amino]-3-[[1-[2-(dimethylamino)ethyl]tetrazol-5-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R)-7t-[2-(2-amino-thiazol-4-yl)-acetylamino]-3-[1-(2-dimethylamino-ethyl)-1H-tetrazol-5-ylsul
• 7-[2-(2-aminothiazol-4-yl)acetamido]-3-[1-(2-N,N-dimethylaminoethyl)-tetrazol-5-yl]thiomethyl-3-cephem-4-carboxylic acid
• CEFOTIAM HYDROCHLORIDE
• Ceradolan
• Ceradon
• Haloapor
• Prestwick0_000482
• Aspil (TN)
• GTPL12254
• 7beta-(2-imino-4-thiazolin-4-yl)acetamido-3-{1-[2-(N,N-dimethylamino)ethyl]-1H-tetrazol-5-yl}thiomethyl-3-cephem-4-carboxylic acid
• HY-B0734
• SCE 963
• 66309-69-1
• 7beta-[ 2-(2-aminothiazol-4-yl) acetamido]-3-[1-(2-dimethylaminoethyl)-1H-tetrazol-5-yl]thiomethyl-3-cephem-4-carboxylic acid
• DTXSID6022763
• C21544
• Prestwick1_000482
• CEFOTIAM [JAN]
• Cefotiamum
• UNII-91W6Z2N718
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-[2-(dimethylamino)ethyl]-1H-tetrazol-5-yl]thio]methyl]-8-oxo-, (6R,7R)-
• SR-01000841230
• BDBM50485561
• Cefotiam (INN)
• CS-0009630
• EN300-19766378
• SCHEMBL11224134
• (6R,7R)-7-{[(2-amino-1,3-thiazol-4-yl)acetyl]amino}-3-[({1-[2-(dimethylamino)ethyl]-1H-tetrazol-5-yl}sulfanyl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CHEBI:355510
• CEFOTIAM [INN]
• BSPBio_000343
• Prestwick2_000482
• QYQDKDWGWDOFFU-IUODEOHRSA-N
• J01DC07
• 91W6Z2N718
• (6R,7R)-7-[2-(2-Amino-thiazol-4-yl)-acetylamino]-3-[1-(2-dimethylamino-ethyl)-1H-tetrazol-5-ylsulfanylmethyl]-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CEFOTIAM [WHO-DD]
• 7beta-(2-amino-1,3-thiazol-4-yl)acetamido-3-[({1-[2-(dimethylamino)ethyl]-1H-tetrazol-5-yl}sulfanyl)methyl]-3,4-didehydrocepham-4-carboxylic acid
• (6R,7R)-7-(2-(2-aminothiazol-4-yl)acetamido)-3-((1-(2-(dimethylamino)ethyl)-1H-tetrazol-5-ylthio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 61622-34-2
• CTM
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)acetyl)amino)-3-(((1-(2-(dimethylamino)ethyl)-1H-tetrazol-5-yl)thio)methyl)-8-oxo-, (6R-trans)-
• SPBio_002264
• NCGC00179594-01
• NS00006913
• Q3009984
• SR-01000841230-2
• Prestwick3_000482
• AB00514684
• Cefotiam [INN:BAN]
• Cefotiamum [INN-Latin]
• Cefotiam,(S)
• CGP 14221E
• CEFOTIAM [MI]
• SCHEMBL149538
• CHEMBL1296
• (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)acetyl]amino]-3-[[1-(2-dimethylaminoethyl)tetrazol-5-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• BPBio1_000379
• (6R,7R)-7-[2-(2-amino-1,3-thiazol-4-yl)acetamido]-3-[({1-[2-(dimethylamino)ethyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• BRD-K02275692-003-03-4
• DB00229
• (6R,7R)-7-{[(2-amino-1,3-thiazol-4-yl)acetyl]amino}-3-[({1-[2-(dimethylamino)ethyl]-1H-tetrazol-5-yl}thio)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Aspil
• D07648
• J-700162
• cefotiam
• BRD-K02275692-300-02-6
• BRD-K02275692-300-01-8
• 8-[2-(2-Amino-1,3-thiazol-4-yl)acetyl]amino-4-[[1-(2-dimethylaminoethyl)tetrazol-5-yl]sulfanylmethyl]-7-oxo-2-thia-6-azabicyclo[4.2.0]oct-4-ene-5-carboxylic acid
• +Expand

• MDL： MFCD00865087
• InChIKey： QYQDKDWGWDOFFU-IUODEOHRSA-N
• Inchi： InChI=1S/C18H23N9O4S3/c1-25(2)3-4-26-18(22-23-24-26)34-7-9-6-32-15-12(14(29)27(15)13(9)16(30)31)21-11(28)5-10-8-33-17(19)20-10/h8,12,15H,3-7H2,1-2H3,(H2,19,20)(H,21,28)(H,30,31)/t12-,15-/m1/s1
• SMILES： O=C(C(N12)=C(CSC3=NN=NN3CCN(C)C)CS[C@]2([H])[C@H](NC(CC4=CSC(N)=N4)=O)C1=O)O

Computed Properties

• Exact Mass: 525.10400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 11
• Monoisotopic Mass: 525.104
• Heavy Atom Count: 34
• Complexity: 848
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 251A^2

Experimental Properties

• LogP: 0.25680
• PSA: 251.30000
• Refractive Index: 1.855
• Water Partition Coefficient: dissolution
• Boiling Point: 843℃
• Flash Point: >110°(230°F)
• Solubility: Soluble
• Density: 1.8 g/cm3